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Compound of Interest

Compound Name: FN-1501
CAS No.: 1429515-59-2
Cat. No.: B607522
Get Quote
. J

For researchers, scientists, and drug development professionals, ensuring laboratory safety
and proper chemical handling is paramount. This guide provides essential, imnmediate safety
and logistical information for the proper disposal of FN-1501, a potent inhibitor of FLT3 and
CDK. Adherence to these procedures is critical to protect both laboratory personnel and the
environment.

FN-1501 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting

effects[1]. Therefore, it is imperative that this compound is not disposed of through standard
laboratory drains or as regular waste. The primary directive for the disposal of FN-1501, as

outlined in its Safety Data Sheet (SDS), is to utilize an approved waste disposal plant[1].

Key Safety and Handling Data for FN-1501

To minimize risks during handling and prior to disposal, researchers should be aware of the
following safety information.
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Category Information Source

Acute toxicity, Oral (Category
4), H302; Acute aquatic toxicity
GHS Hazard Classification (Category 1), H400; Chronic [1]
aguatic toxicity (Category 1),
H410.

H302: Harmful if swallowed.
Hazard Statements H410: Very toxic to aquatic life [1]
with long lasting effects.

Use full personal protective
Personal Protective Equipment  equipment. Avoid breathing o

(PPE) vapors, mist, dust, or gas.

Ensure adequate ventilation.

Avoid inhalation, and contact
with eyes and skin. Wash skin
) ] thoroughly after handling. Do
Handling Precautions ) [1]
not eat, drink, or smoke when
using this product. Avoid

release to the environment.

Keep container tightly sealed

in a cool, well-ventilated area.
Storage [1]

Store at -20°C (powder) or

-80°C (in solvent).

) ) Strong acids/alkalis, strong
Incompatible Materials o ] [1]
oxidizing/reducing agents.

Step-by-Step Disposal Protocol

The disposal of FN-1501 must be conducted in accordance with prevailing country, federal,
state, and local regulations[1]. The following protocol provides a step-by-step guide for the safe
disposal of FN-1501 and its contaminated materials.

1. Waste Segregation and Collection:
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» Designate a specific, clearly labeled, and sealed container for FN-1501 waste. This includes
pure compound, solutions, and any contaminated labware (e.g., pipette tips, tubes, flasks).

e Do not mix FN-1501 waste with other chemical waste streams unless explicitly permitted by
your institution's environmental health and safety (EHS) office.

2. Handling Spills:
¢ In the event of a spill, evacuate personnel to a safe area if necessary[1].

o Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and eye
protection[1].

o Absorb solutions with a finely-powdered, liquid-binding material such as diatomite or
universal binders[1].

o Collect the spillage and place it into the designated FN-1501 waste container[1].

o Decontaminate the affected surfaces and equipment by scrubbing with alcohol[1].

o Dispose of all contaminated cleaning materials in the designated waste container[1].
3. Preparing for Disposal:

o Ensure the waste container is securely sealed and properly labeled with the chemical name
("FN-1501") and relevant hazard symbols.

o Contact your institution's EHS office to arrange for pickup and disposal by an approved
waste disposal contractor.

4. Final Disposal:

o The final disposal of FN-1501 waste must be carried out by a licensed and approved waste
disposal plant[1]. This ensures that the compound is managed in an environmentally
responsible manner, mitigating its high aquatic toxicity.

Experimental Workflow for FN-1501 Disposal
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The following diagram illustrates the logical workflow for the proper management and disposal

of FN-1501 waste in a laboratory setting.

Laboratory Operations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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